Cas no 933736-28-8 (1H-Imidazole-2-methanamine,5-amino-)

1H-Imidazole-2-methanamine,5-amino- structure
933736-28-8 structure
Product Name:1H-Imidazole-2-methanamine,5-amino-
CAS No:933736-28-8
MF:C4H8N4
MW:112.13311958313
CID:802209
Update Time:2024-02-01

1H-Imidazole-2-methanamine,5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-methanamine,5-amino-
    • 1H-Imidazole-2-methanamine, 5-amino-
    • Inchi: 1S/C4H8N4/c5-1-4-7-2-3(6)8-4/h2H,1,5-6H2,(H,7,8)
    • InChI Key: VJFYKHMGRQXEDU-UHFFFAOYSA-N
    • SMILES: C1(CN)NC(N)=CN=1

Computed Properties

  • Exact Mass: 112.075
  • Monoisotopic Mass: 112.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7A^2

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